Trietazine

• CAS: 1397243-73-0
• Molecular Formula: C9H16ClN5
• Molecular Weight: 229.71 g/mol
• InChI: InChI=1S/C9H16ClN5/c1-4-11-8-12-7(10)13-9(14-8)15(5-2)6-3/h4-6H2,1-3H3,(H,11,12,13,14)
• InChIKey: HFBWPRKWDIRYNX-UHFFFAOYSA-N
• Solubility: Solubility in water, mg/l at 20Â °C: 20 (very poor)

Trietazine Deuterated Reference Standard

Trietazine D5 (CAS 1397243-73-0) is a stable, isotopically labeled analog of the chlorotriazine herbicide Trietazine (CAS 1912-26-1). It is exclusively classified and manufactured as a high-purity analytical reference standard . The compound is characterized by the specific substitution of five hydrogen atoms with deuterium on the N-ethylamino group (6-chloro-2-N,2-N-diethyl-4-N-(1,1,2,2,2-pentadeuterioethyl)-1,3,5-triazine-2,4-diamine), resulting in a molecular weight of 234.74 g/mol [1]. As a research-use-only (RUO) material, its primary function is to serve as an internal standard for mass spectrometry, enabling accurate quantification of the parent herbicide Trietazine in complex matrices .

Type Deuterated internal standard (ISTD) for trietazine

Use LC-MS/MS quantification; matrix-effect correction

Format Certified analytical standard (crystalline powder or solution)

• [1] Honeywell Fluka. (n.d.). Trietazine-(monoethyl-d5-amino) Analytical standard, reference material. Product Code R1046. View Source

Why Deuterated Trietazine is Irreplaceable

Generic substitution of a deuterated internal standard like Trietazine D5 with its unlabeled counterpart (Trietazine, CAS 1912-26-1) or another triazine standard is analytically invalid for quantitative mass spectrometry. Unlabeled standards cannot be distinguished from the native analyte by a mass spectrometer, thereby failing to correct for variable analyte loss during sample extraction and clean-up, or for ion suppression/enhancement effects in the ion source (matrix effects) . Trietazine D5 co-elutes with the target analyte, exhibiting nearly identical chemical and physical behavior throughout the entire analytical process, but is differentiated by a distinct mass-to-charge ratio (m/z) . This fundamental property allows it to act as a perfect internal standard for Isotope Dilution Mass Spectrometry (IDMS), compensating for errors that would otherwise compromise accuracy, precision, and regulatory compliance in residue monitoring programs .

Property

Target (CAS 1397243-73-0)

Unlabeled analog

Mass shift

+5 Da (deuterated)

0 Da

Co-elution

Matches analyte

Not distinguishable

Ionization response

Identical to trietazine

May differ; signal overlap risk

Non-deuterated structural analogs exhibit different extraction and retention, invalidating isotope dilution assumptions.

Comparative Evidence for Procurement

Superior Volatility vs. Atrazine and Simazine

Trietazine D5 demonstrates an isotopic purity exceeding 99.0 atom% D, as verified by 1H NMR . In contrast, the unlabeled Trietazine (CAS 1912-26-1) standard has a typical purity of >98-99% by HPLC but lacks the distinct mass signature required for internal standardization . This high isotopic purity directly translates to a minimized signal contribution at the native analyte's m/z channel (spectral overlap), ensuring accurate quantification of the target Trietazine even at trace (ppb/ppt) levels without significant cross-talk [1].

Volatility

Head-to-head

Trietazine ≅ prometone > atrazine ≅ simazine

Supports need for matched ISTD to correct evaporative loss during sample prep

At 25°C from nickel-plated planchets

Evidence Dimension	Isotopic Purity (atom% D)
Target Compound Data	>99.0 atom% D
Comparator Or Baseline	Unlabeled Trietazine (CAS 1912-26-1): Not applicable (0 atom% D)
Quantified Difference	>99 percentage point difference in isotopic purity
Conditions	1H NMR analysis for Trietazine D5; HPLC for unlabeled Trietazine

Why This Matters

High isotopic purity is critical for minimizing method detection limits (MDL) and ensuring the reliability of trace-level quantification in regulatory residue analysis.

• [1] Honeywell Fluka. (n.d.). Trietazine-(monoethyl-d5-amino) Analytical standard, reference material. Product Code R1046. View Source

Distinct Soil Adsorption vs. Atrazine

In a comparative study of seven s-triazine herbicides, the relative volatility of Trietazine was found to be significantly higher than that of atrazine and simazine at 25°C (prometone ≅ trietazine > atrazine ≅ ametryne ≅ prometryne > propazine ≅ simazine) [1]. This class-level inference suggests that Trietazine D5, which mimics the parent compound's physicochemical properties, will exhibit similar volatility and adsorption behavior. Its use as an internal standard is essential to correct for potential analyte losses during concentration or solvent exchange steps where this higher relative volatility could otherwise lead to significant systematic errors compared to less volatile triazine analytes .

Bentonite adsorption

Head-to-head

Trietazine > atrazine > propazine

Validates need for rigorous extraction; ISTD corrects matrix effects

Bentonite from Uri, Sardinia

Evidence Dimension	Relative Volatility
Target Compound Data	High volatility (ranked with prometone as highest)
Comparator Or Baseline	Atrazine: Moderate; Simazine: Low (lowest)
Quantified Difference	Significantly more volatile than atrazine and simazine
Conditions	Relative volatility from nickel-plated planchets at 25 °C

Why This Matters

Understanding differential volatility within the triazine class allows analysts to anticipate and mitigate analyte loss, confirming the necessity of using the matched deuterated standard for accurate results.

• [1] Jensen, D. J., & Schall, E. D. (1966). Volatility of Seven s-Triazines. Weeds, 14(2), 131-133. View Source

Differential Crop Selectivity vs. Atrazine and Propazine

A direct comparative study of chloro-s-triazine adsorption onto bentonite clay revealed a clear and distinct order of adsorbability: trietazine > atrazine > propazine [1]. This indicates that Trietazine exhibits stronger binding to certain soil matrices compared to its commonly used analogs, including atrazine. For environmental monitoring, this differential mobility means that analytical methods for Trietazine may require different extraction strategies or face unique matrix effects not observed with atrazine . This class-level difference reinforces the need for a Trietazine-specific internal standard like Trietazine D5 for accurate soil and water analysis.

Phytotoxicity

Head-to-head

Trietazine: lowest phytotoxicity; safe in legumes

Crop-specific residue monitoring requires trietazine-validated methods and ISTD

Pre-emergence in 12 vegetable crops

Evidence Dimension	Adsorbability on H-bentonite clay
Target Compound Data	Highest adsorption
Comparator Or Baseline	Atrazine: Moderate; Propazine: Lowest
Quantified Difference	Trietazine adsorbed more than atrazine and propazine
Conditions	Adsorption onto H-bentonite clay

Why This Matters

This provides a scientific rationale for why procurement for environmental analysis should specifically select Trietazine D5, as the parent compound's unique behavior requires a matched internal standard to overcome distinct matrix effects.

• [1] Deiana, S., Gessa, C., & Premoli, A. (1991). Assorbimento di alcune triazine simmetriche su una bentonite di Uri (Sardegna). Studi Sassaresi, 37, 377-392. View Source

Unique MIP Recognition vs. Cyanazine

Manufacturer specifications provide a direct quantitative comparison of chemical purity between Trietazine D5 and its unlabeled counterpart. Trietazine D5 is characterized with >99.0% purity (HPLC) and >99.0 atom% D isotopic purity (1H NMR) . While the unlabeled Trietazine analytical standard also reports a high HPLC purity (typically >98-99%) , it lacks the defined isotopic purity specification. This dual-characterization (chemical and isotopic) for Trietazine D5 offers a higher degree of analytical confidence and traceability. A 1% difference in chemical purity can translate to a 1% bias in final calculated concentrations, which can be significant for regulatory compliance [1].

MIP selectivity

Head-to-head

Trietazine separated from cyanazine; 6-min run

Supports use of ISTD in MIP-based cleanup to correct recovery artifacts

CEC with imprinted monolithic column

Evidence Dimension	Reported Chemical Purity
Target Compound Data	>99.0% (HPLC)
Comparator Or Baseline	Unlabeled Trietazine (CAS 1912-26-1): >98-99% (typical)
Quantified Difference	Up to 1 percentage point difference in certified purity
Conditions	HPLC analysis from manufacturer's Certificate of Analysis

Why This Matters

A defined, higher minimum purity specification reduces uncertainty in method calibration and improves the accuracy and defensibility of analytical results in compliance testing.

• [1] Honeywell Fluka. (n.d.). Trietazine-(monoethyl-d5-amino) Analytical standard, reference material. Product Code R1046. View Source

Highest Gibbs Free Energy Among Triazines

Trietazine D5 is supplied as a ready-to-use, gravimetrically prepared solution at a concentration of 100 µg/mL in acetone . The unlabeled Trietazine standard is typically supplied in neat form (crystalline powder) and requires manual weighing and dissolution, a process that introduces variability in concentration and consumes valuable analyst time . The difference is quantifiable: using a certified 100 µg/mL solution eliminates the need for a high-precision balance and reduces the potential for gravimetric error (e.g., a ±0.1 mg weighing error for a 10 mg standard can introduce a ±1% uncertainty before dilution even begins) .

Gibbs free energy

Cross-study comparable

Among highest in triazine class

Supports volatility data; relevant for fate modeling parameterization

DFT B3LYP/6-311+G(d,p)

Evidence Dimension	Supplied Physical Form and Concentration
Target Compound Data	Ready-to-use solution, 100 µg/mL in acetone
Comparator Or Baseline	Unlabeled Trietazine: Neat crystalline powder requiring user preparation
Quantified Difference	Eliminates initial weighing and dissolution steps; reduces potential gravimetric error by up to ~1% or more
Conditions	As supplied by manufacturer

Why This Matters

Procuring the pre-formulated solution standard directly reduces labor time, minimizes preparation errors, and enhances inter-laboratory reproducibility in high-throughput testing environments.

Precision Applications for Trietazine-D5

LC-MS/MS Residue Monitoring in Food and Environment

Trietazine D5 is the essential internal standard for laboratories performing Isotope Dilution Mass Spectrometry (IDMS) to quantify Trietazine residues in food (e.g., milk, cereals, fruit) and environmental samples (e.g., water, soil) according to stringent regulatory guidelines like EU SANTE/11312/2021. Its use directly addresses the requirement for 'identification and quantification using isotopically labeled internal standards' to compensate for matrix effects and ensure method accuracy and precision for enforcement actions .

Environmental Fate and Transport Modeling

When developing and validating new LC-MS/MS methods for the simultaneous analysis of multiple triazine herbicides and their metabolites, Trietazine D5 serves as a performance verification tool . By spiking it into samples prior to extraction, analysts can calculate the recovery and matrix effect for Trietazine specifically . This is critical given the demonstrated class-specific differences in volatility and soil adsorption, which confirm that Trietazine's analytical behavior cannot be assumed to be identical to other triazines like atrazine or simazine [1].

MIP-Based Sample Clean-up Method Development

In studies investigating the metabolic pathways of Trietazine in plants, animals, or microbial systems, Trietazine D5 can be employed as a stable isotope tracer . The deuterium label allows for the tracking of the parent compound and its subsequent metabolites using mass spectrometry, enabling researchers to distinguish between compound-derived metabolites and those from other sources or background noise in complex biological extracts .

Regulatory Compliance Testing

For contract research organizations (CROs) and internal quality control labs, Trietazine D5 is a key component for preparing instrument performance check standards and quality control samples. Spiking a known amount of the deuterated standard into a matrix blank provides an independent check on instrument sensitivity, calibration linearity, and overall system suitability over time . Its >99% chemical and isotopic purity provides the traceability and consistency required for long-term method trending and auditing purposes .

Application

Selection Property

Validation Focus

Food & environmental residue analysis

Deuterated ISTD (5-Da shift)

Matrix-effect correction & recovery

Environmental fate modeling

Physicochemical equivalence to parent

Volatility & partitioning calibration

MIP-based sample preparation

Molecular recognition specificity

Recovery artifact correction

Method validation documentation

Certified reference standard with CoA

Isotopic & chemical purity verification

• [1] Jensen, D. J., & Schall, E. D. (1966). Volatility of Seven s-Triazines. Weeds, 14(2), 131-133. & Deiana, S., Gessa, C., & Premoli, A. (1991). Assorbimento di alcune triazine simmetriche su una bentonite di Uri (Sardegna). Studi Sassaresi, 37, 377-392. View Source